Cas no 1798679-38-5 (6-Methyl-4-[[1-(2-tricyclo[3.3.1.13,7]dec-1-ylacetyl)-4-piperidinyl]oxy]-2H-pyran-2-one)

• Product Name: 6-Methyl-4-[[1-(2-tricyclo[3.3.1.13,7]dec-1-ylacetyl)-4-piperidinyl]oxy]-2H-pyran-2-one
• CAS No: 1798679-38-5
• MF: C₂₃H₃₁NO₄
• MW: 385.496546983719
• CID: 5375301
• Update Time: 2025-10-31

6-Methyl-4-[[1-(2-tricyclo[3.3.1.13,7]dec-1-ylacetyl)-4-piperidinyl]oxy]-2H-pyran-2-one Chemical and Physical Properties

Names and Identifiers

• 6-Methyl-4-[[1-(2-tricyclo[3.3.1.13,7]dec-1-ylacetyl)-4-piperidinyl]oxy]-2H-pyran-2-one

• Inchi： 1S/C23H31NO4/c1-15-6-20(10-22(26)27-15)28-19-2-4-24(5-3-19)21(25)14-23-11-16-7-17(12-23)9-18(8-16)13-23/h6,10,16-19H,2-5,7-9,11-14H2,1H3
• InChI Key： FTPHBNLYACBUQR-UHFFFAOYSA-N
• SMILES： C1(=O)OC(C)=CC(OC2CCN(C(CC34CC5CC(CC(C5)C3)C4)=O)CC2)=C1

Experimental Properties

• Density: 1.22±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 591.7±50.0 °C(Predicted)
• pka: -1.55±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 6-Methyl-4-[[1-(2-tricyclo[3.3.1.13,7]dec-1-ylacetyl)-4-piperidinyl]oxy]-2H-pyran-2-one

Introduction to 6-Methyl-4-[[1-(2-tricyclo[3.3.1.13,7]dec-1-ylacetyl)-4-piperidinyl]oxy]-2H-pyran-2-one and Its Significance in Modern Chemical Biology

The compound with the CAS number 1798679-38-5, known as 6-Methyl-4-[[1-(2-tricyclo[3.3.1.13,7]dec-1-ylacetyl)-4-piperidinyl]oxy]-2H-pyran-2-one, represents a fascinating molecule in the realm of chemical biology and pharmaceutical research. This compound, characterized by its intricate structural framework, has garnered significant attention due to its potential applications in drug discovery and molecular interactions. The unique combination of a pyranone core, a piperidine moiety, and a tricycloalkyl acetyl group makes it a promising candidate for further exploration in various biological pathways.

In recent years, the development of novel heterocyclic compounds has been a cornerstone in medicinal chemistry, with pyranone derivatives emerging as particularly influential scaffolds. The structural complexity of 6-Methyl-4-[[1-(2-tricyclo[3.3.1.13,7]dec-1-ylacetyl)-4-piperidinyl]oxy]-2H-pyran-2-one not only contributes to its unique chemical properties but also opens up possibilities for diverse biological activities. Specifically, the presence of the tricyclo[3.3.1.13,7]decane ring system introduces rigidity and specific steric interactions, which can be leveraged to modulate enzyme activity or receptor binding.

One of the most compelling aspects of this compound is its potential role in modulating biological processes through interaction with specific targets. The piperidine ring, a common pharmacophore in drug molecules, is known for its ability to engage with various biological receptors and enzymes. In particular, modifications at the 4-position of the pyranone ring have been shown to influence metabolic stability and bioavailability, making this region a critical focus for medicinal chemists.

Recent studies have highlighted the importance of tricyclic structures in drug design due to their ability to mimic natural product scaffolds and exhibit enhanced binding affinities. The acetyl group attached to the tricycloalkyl moiety in 6-Methyl-4-[[1-(2-tricyclo[3.3.1.13,7]dec-1-ylacetyl)-4-piperidinyl]oxy]-2H-pyran-2-one serves as a key functional group that can participate in hydrogen bonding or hydrophobic interactions with biological targets. This feature makes it particularly interesting for designing molecules that can selectively interact with specific proteins or enzymes involved in disease pathways.

The synthesis of such complex molecules often presents significant challenges due to their intricate stereochemistry and multiple functional groups. However, advancements in synthetic methodologies have made it increasingly feasible to construct these molecules with high precision. Techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have played a crucial role in enabling the efficient preparation of 6-Methyl-4-[[1-(2-tricyclo[3.3.1.13,7]dec-1-ylacetyl)-4-piperidinyl]oxy]-2H-pyran-2-one and its analogs.

In terms of biological activity, preliminary studies suggest that this compound may exhibit properties relevant to therapeutic intervention in various diseases. For instance, its structural features could make it a viable candidate for inhibiting kinases or other enzymes involved in cancer progression. Additionally, the ability of pyranone derivatives to act as antioxidants or anti-inflammatory agents has been explored, further supporting the potential therapeutic applications of this molecule.

The integration of computational chemistry and machine learning has also accelerated the discovery process for novel bioactive compounds like 6-Methyl-4-[[1-(2-tricyclo[3.3.1.13,7]dec-1-ylacetyl)-4-piperidinyl]oxy]-2H-pyran-2-one. By leveraging predictive models and virtual screening techniques, researchers can rapidly identify promising candidates for further experimental validation. This approach not only saves time but also allows for the exploration of larger chemical spaces, increasing the likelihood of discovering innovative therapeutic agents.

Looking ahead, the continued investigation into 6-Methyl-4-[[1-(2-tricyclo[3.3.1.13,7]dec-1-ylacetyl)-4-piperidinyl]oxy]-2H-pyran-2-one holds great promise for advancing our understanding of molecular interactions and developing new treatments for human diseases. As synthetic chemistry progresses and computational tools become more sophisticated, the possibilities for harnessing this compound’s potential are boundless.